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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486 Get Quote

This guide provides troubleshooting and frequently asked questions (FAQs) for the safe

handling and disposal of Antimony tribromide (SbBr₃) waste in a research environment.

Adherence to safety protocols and institutional guidelines is paramount when handling this

hazardous material.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Antimony tribromide waste?

A1: Antimony tribromide is a corrosive and toxic substance.[1] Its primary hazards stem from

its reactivity with water. Upon contact with moisture, it hydrolyzes to form hydrobromic acid,

which is corrosive, and antimony trioxide, which is toxic.[2] Inhalation of Antimony tribromide
can irritate the nose, throat, and lungs.[1]

Q2: Can I dispose of Antimony tribromide waste down the drain?

A2: No. Antimony tribromide and its hydrolysis products are hazardous to aquatic life and are

subject to strict environmental regulations.[3] Direct disposal into the sanitary sewer system is

not permissible.

Q3: What personal protective equipment (PPE) should I wear when handling Antimony
tribromide waste?
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A3: Appropriate PPE includes chemical-resistant gloves (such as nitrile, neoprene, or butyl

rubber), chemical splash goggles, a face shield, and a lab coat.[4] All handling of solid

Antimony tribromide and its waste should be conducted in a certified chemical fume hood.

Q4: How should I store Antimony tribromide waste before disposal?

A4: Store Antimony tribromide waste in a tightly sealed, clearly labeled, and compatible

container. The container should be stored in a cool, dry, and well-ventilated area away from

incompatible materials such as water, strong bases, and oxidizing agents.[1]

Q5: What are the regulatory requirements for disposing of Antimony tribromide waste?

A5: Antimony compounds are regulated as hazardous waste under the Resource Conservation

and Recovery Act (RCRA) in the United States.[5][6] Specific waste codes may apply, such as

K177 for slag from the production of antimony oxide.[7] Always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal procedures and to

ensure compliance with local, state, and federal regulations.
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Issue Possible Cause Solution

Accidental Spill of Solid

Antimony Tribromide

Improper handling or container

failure.

1. Evacuate the immediate

area. 2. Do NOT use water to

clean up the spill as it will react

to form hydrobromic acid.[1] 3.

Wearing appropriate PPE,

gently cover the spill with a dry,

inert absorbent material such

as sand or vermiculite. 4.

Carefully sweep the material

into a designated hazardous

waste container. 5. Ventilate

the area. 6. Contact your

institution's EHS for guidance

on decontamination and

disposal.

Fuming or Odor from Waste

Container

The waste container is not

properly sealed, allowing the

Antimony tribromide to react

with atmospheric moisture.

1. Ensure you are in a well-

ventilated area, preferably a

fume hood. 2. Wearing

appropriate PPE, check that

the container lid is securely

fastened. 3. If the container is

compromised, transfer the

waste to a new, appropriate

container inside a fume hood.

4. If the fuming is significant,

evacuate the area and contact

your institution's EHS

immediately.

Corrosion of Waste Container The waste container material is

not compatible with the

hydrobromic acid produced

from hydrolysis.

1. Immediately transfer the

waste to a compatible

container (e.g., a high-density

polyethylene (HDPE)

container) inside a fume hood.

2. Neutralize the spilled

material from the corroded
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container following the spill

cleanup procedure. 3. Review

waste container compatibility.

Acid-resistant containers are

necessary for hydrolyzed

Antimony tribromide waste.

Quantitative Data Summary
The following table summarizes the permissible exposure limits for antimony compounds as

established by various regulatory agencies. These values are crucial for assessing workplace

safety during the handling and disposal of Antimony tribromide waste.

Organization Exposure Limit (as Sb)
Time-Weighted Average

(TWA)

OSHA (Occupational Safety

and Health Administration)
0.5 mg/m³ 8-hour

NIOSH (National Institute for

Occupational Safety and

Health)

0.5 mg/m³ 10-hour

ACGIH (American Conference

of Governmental Industrial

Hygienists)

0.5 mg/m³ 8-hour

Experimental Protocol: Laboratory-Scale Hydrolysis
and Neutralization of Antimony Tribromide Waste
This protocol outlines a method for the controlled hydrolysis of small quantities of Antimony
tribromide waste, followed by the neutralization of the resulting acidic solution. This procedure

should only be performed by trained personnel in a certified chemical fume hood with

appropriate PPE.

Materials:
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Antimony tribromide waste

Deionized water

Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH) solution (1 M)

Large beaker (at least 10 times the volume of the waste)

Stir bar and stir plate

pH paper or pH meter

Ice bath

Designated hazardous waste container for solid antimony compounds

Filtration apparatus (e.g., Büchner funnel and filter paper)

Procedure:

Preparation:

Place the large beaker in an ice bath on a stir plate within a chemical fume hood.

Add a stir bar to the beaker.

Slowly add a large volume of deionized water to the beaker (at a ratio of at least 20 parts

water to 1 part estimated Antimony tribromide waste).

Controlled Hydrolysis:

Very slowly and in small increments, add the Antimony tribromide waste to the stirring

water.

The hydrolysis reaction is exothermic and will produce hydrobromic acid and a white

precipitate of antimony trioxide (Sb₂O₃).

2 SbBr₃(s) + 3 H₂O(l) → Sb₂O₃(s) + 6 HBr(aq)
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Maintain a slow addition rate to control the temperature and any potential fuming.

Neutralization:

Once all the Antimony tribromide has been added and the reaction has subsided, begin

neutralization of the hydrobromic acid.

Slowly add sodium bicarbonate or 1 M sodium hydroxide solution to the stirring mixture.

Add in small portions to control the effervescence (if using bicarbonate) and the

exothermic reaction.

Continuously monitor the pH of the solution using pH paper or a calibrated pH meter.

Continue adding the neutralizing agent until the pH of the solution is between 6 and 8.

Separation and Disposal:

Once neutralized, turn off the stir plate and allow the antimony trioxide precipitate to settle.

Separate the solid antimony trioxide from the aqueous solution via filtration.

Transfer the collected antimony trioxide solid into a clearly labeled hazardous waste

container for solid antimony compounds.

The remaining neutralized aqueous solution should be disposed of as hazardous aqueous

waste containing residual antimony. Consult your institution's EHS for their specific

procedures for aqueous heavy metal waste.

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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